Cas no 93803-26-0 (Pyridinium, 2,6-dimethyl-1-(3-sulfopropyl)-, inner salt)

Pyridinium, 2,6-dimethyl-1-(3-sulfopropyl)-, inner salt structure
93803-26-0 structure
Product Name:Pyridinium, 2,6-dimethyl-1-(3-sulfopropyl)-, inner salt
CAS No:93803-26-0
MF:C10H15NO3S
MW:229.296001672745
CID:819531
PubChem ID:10105220
Update Time:2025-04-19

Pyridinium, 2,6-dimethyl-1-(3-sulfopropyl)-, inner salt Chemical and Physical Properties

Names and Identifiers

    • Pyridinium, 2,6-dimethyl-1-(3-sulfopropyl)-, inner salt
    • 2,6-dimethyl-1-(3-sulphonatopropyl)pyridinium
    • 3-(2,6-dimethylpyridin-1-ium-1-yl)propane-1-sulfonate
    • 2,6-DIMETHYL-1-(3-SULFONATOPROPYL)PYRIDINIUM
    • EINECS 298-296-1
    • SCHEMBL21523376
    • NS00064054
    • 93803-26-0
    • DTXSID201206942
    • Inchi: 1S/C10H15NO3S/c1-9-5-3-6-10(2)11(9)7-4-8-15(12,13)14/h3,5-6H,4,7-8H2,1-2H3
    • InChI Key: SZXKBAYUORLNCA-UHFFFAOYSA-N
    • SMILES: S(CCC[N+]1C(C)=CC=CC=1C)(=O)(=O)[O-]

Computed Properties

  • Exact Mass: 229.077264
  • Monoisotopic Mass: 229.077264
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.5
  • XLogP3: 0.9

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C

Pyridinium, 2,6-dimethyl-1-(3-sulfopropyl)-, inner salt Related Literature

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